Cas no 101607-43-6 (2,8-Diazaspiro[4.5]decane-1,3-dione,8-(phenylmethyl)-2-(1-piperidinyl)-)

• Product Name: 2,8-Diazaspiro[4.5]decane-1,3-dione,8-(phenylmethyl)-2-(1-piperidinyl)-
• CAS No: 101607-43-6
• MF: C₂₀H₂₇N₃O₂
• MW: 341.447284936905
• CID: 191208
• PubChem ID: 380313
• Update Time: 2025-04-19

2,8-Diazaspiro[4.5]decane-1,3-dione,8-(phenylmethyl)-2-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2,8-Diazaspiro[4.5]decane-1,3-dione,8-(phenylmethyl)-2-(1-piperidinyl)-
• 8-benzyl-2-piperidin-1-yl-2,8-diazaspiro[4.5]decane-1,3-dione
• 2,8-Diazaspiro(4.5)decane-1,3-dione, 8-benzyl-2-piperidino-
• 8-Benzyl-2-(1-piperidinyl)-2,8-diazaspiro[4.5]decane-1,3-dione
• 8-Benzyl-2-(1-piperidyl)-2,8-diazaspiro(4.5)decane-1,3-dione
• AC1L8F4H
• AC1Q6F7P
• ACMC-20bshs
• CTK4A0008
• NSC665792
• NSC-665792
• 8-benzyl-3-(1-piperidyl)-3,8-diazaspiro[4.5]decane-2,4-dione
• NCI60_022774
• CHEMBL1976325
• DTXSID20144056
• 101607-43-6

• Inchi： 1S/C20H27N3O2/c24-18-15-20(19(25)23(18)22-11-5-2-6-12-22)9-13-21(14-10-20)16-17-7-3-1-4-8-17/h1,3-4,7-8H,2,5-6,9-16H2
• InChI Key： MYPOMDOUBCVDOK-UHFFFAOYSA-N
• SMILES： O=C1C2(CC(N1N1CCCCC1)=O)CCN(CC1C=CC=CC=1)CC2

Computed Properties

• Exact Mass: 341.21051
• Monoisotopic Mass: 341.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.9Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 476°C at 760 mmHg
• Flash Point: 198.4°C
• Refractive Index: 1.621
• PSA: 43.86
• LogP: 2.24230